molecular formula C9H8N2O2 B1179948 inner envelope membrane protein 37K precursor CAS No. 135114-14-6

inner envelope membrane protein 37K precursor

Cat. No. B1179948
CAS RN: 135114-14-6
InChI Key:
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Description

Inner envelope membrane protein 37K precursor, also known as Inner envelope membrane protein 37K precursor, is a useful research compound. Its molecular formula is C9H8N2O2. The purity is usually 95%.
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properties

CAS RN

135114-14-6

Product Name

inner envelope membrane protein 37K precursor

Molecular Formula

C9H8N2O2

Molecular Weight

0

synonyms

inner envelope membrane protein 37K precursor

Origin of Product

United States

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